Cas no 1797172-16-7 (3-(4-methanesulfonylphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide)

• Product Name: 3-(4-methanesulfonylphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide
• CAS No: 1797172-16-7
• MF: C₂₁H₂₆N₂O₃S
• MW: 386.507744312286
• CID: 5370448
• Update Time: 2025-10-31

3-(4-methanesulfonylphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide, 4-(methylsulfonyl)-N-[(1-phenyl-2-pyrrolidinyl)methyl]-
• 3-(4-methanesulfonylphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide

• InChI Key： NLGXQWPNVGQZJM-UHFFFAOYSA-N
• SMILES： C1(CCC(NCC2CCCN2C2=CC=CC=C2)=O)=CC=C(S(C)(=O)=O)C=C1

Additional information on 3-(4-methanesulfonylphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide

Professional Introduction to Compound with CAS No. 1797172-16-7 and Product Name: 3-(4-methanesulfonylphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide

The compound with the CAS number 1797172-16-7 and the product name 3-(4-methanesulfonylphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this molecule, particularly the presence of a 4-methanesulfonylphenyl group and a 1-phenylpyrrolidin-2-yl moiety, contribute to its unique chemical properties and biological activities.

Recent research in medicinal chemistry has highlighted the importance of bioisosteric replacements and functional group modifications in the design of novel drug candidates. The 3-(4-methanesulfonylphenyl) part of the molecule serves as a key pharmacophore, contributing to its binding affinity and selectivity. This moiety is known to enhance solubility and metabolic stability, which are critical factors in drug development. The N-[(1-phenylpyrrolidin-2-yl)methyl] group further extends the molecular framework, providing additional interactions with biological targets.

In the context of modern drug discovery, this compound has been studied for its potential role in modulating various biological pathways. The 1-phenylpyrrolidin-2-yl scaffold is particularly interesting as it has been associated with compounds that exhibit central nervous system (CNS) activity. This suggests that derivatives of this compound may have applications in treating neurological disorders. Furthermore, the 4-methanesulfonylphenyl group is often employed in medicinal chemistry due to its ability to form hydrogen bonds and hydrophobic interactions, which are essential for effective receptor binding.

One of the most compelling aspects of this compound is its potential as a lead structure for further optimization. Researchers have leveraged computational modeling and high-throughput screening techniques to identify analogs with improved pharmacokinetic profiles. The combination of these structural elements has led to promising results in preclinical studies, where the compound has demonstrated efficacy in models relevant to inflammation and pain management.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The introduction of the 4-methanesulfonylphenyl group requires precise control over reaction conditions to ensure high yield and purity. Similarly, the installation of the 1-phenylpyrrolidin-2-yl moiety demands careful selection of reagents and catalysts to achieve optimal regioselectivity. These synthetic challenges highlight the complexity involved in developing novel pharmaceuticals.

From a pharmacological perspective, the dual functionality provided by this compound's structure makes it an attractive candidate for therapeutic intervention. The presence of both electron-withdrawing and electron-donating groups allows for fine-tuning of its biological activity. This balance is crucial for achieving desired effects while minimizing side reactions. Recent studies have shown that compounds with similar structural motifs exhibit potent inhibitory effects on enzymes involved in inflammatory pathways.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique chemical properties make it suitable for use as an intermediate in more complex synthetic schemes, enabling the creation of novel derivatives with tailored biological activities. Additionally, its compatibility with various spectroscopic techniques allows for detailed structural elucidation and mechanistic studies.

In conclusion, the compound with CAS number 1797172-16-7 and product name 3-(4-methanesulfonylphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide represents a significant contribution to pharmaceutical chemistry. Its innovative design, characterized by key pharmacophores such as the 4-methanesulfonylphenyl group and the 1-phenylpyrrolidin-2-yl moiety, positions it as a promising candidate for further development. Ongoing research continues to explore its potential applications in treating various diseases, underscoring its importance in modern drug discovery efforts.